
IUPAC name for Boc-L-Pyroglutamic acid benzyl
ester

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name:
(R)-2-Benzyl 1-tert-butyl 5-

oxopyrrolidine-1,2-dicarboxylate

CAS No.: 400626-71-3

Cat. No.: B2375630

Get Quote

An In-Depth Technical Guide to 2-O-benzyl 1-O-tert-butyl (2S)-5-oxopyrrolidine-1,2-

dicarboxylate

Abstract
This technical guide provides a comprehensive overview of 2-O-benzyl 1-O-tert-butyl (2S)-5-

oxopyrrolidine-1,2-dicarboxylate, a pivotal chiral building block in modern organic and

medicinal chemistry. Commonly known as Boc-L-Pyroglutamic acid benzyl ester or Boc-Pyr-

Obzl, this compound integrates two critical protecting groups—the tert-butoxycarbonyl (Boc)

and benzyl (Bzl) groups—onto an L-pyroglutamic acid scaffold. This strategic protection

renders it an indispensable intermediate for multi-step syntheses, particularly in solid-phase

peptide synthesis (SPPS) and the development of novel pharmaceuticals such as β-lactamase

inhibitors. This document elucidates the compound's chemical properties, provides detailed

protocols for its synthesis and application, explains the mechanistic rationale behind its use,

and outlines essential analytical and safety considerations.
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The unambiguous identification and understanding of a reagent's physical properties are

foundational to its effective application in research and development. Boc-L-Pyroglutamic acid

benzyl ester is a derivative of L-pyroglutamic acid, a cyclic amino acid.[1] The amine nitrogen is

protected by the acid-labile Boc group, while the C-terminal carboxylic acid is shielded by a

benzyl ester.[1] This dual-protection scheme is central to its utility in controlled, sequential

chemical modifications.

Table 1: Core Identifiers and Physicochemical Data

Parameter Value Source(s)

IUPAC Name

2-O-benzyl 1-O-tert-butyl

(2S)-5-oxopyrrolidine-1,2-

dicarboxylate

[2][3]

Common Synonyms

Boc-L-Pyroglutamic acid

benzyl ester, Boc-Pyr-Obzl, N-

Boc-L-pyroglutamic acid

benzyl ester

[2][4][5][6]

CAS Number 113400-36-5 [1][2][7][8]

Molecular Formula C₁₇H₂₁NO₅ [1][2][4][5]

Molecular Weight 319.35 g/mol [1][3][5]

Appearance
White to off-white crystalline

powder or solid
[1][4][5]

Melting Point 69-71 °C [1][9]

Solubility

Soluble in organic solvents

(DCM, DMSO, Methanol);

Insoluble in water

[4][5]

Storage
2-8°C, Sealed in a dry

environment
[9][10]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://apicule.com/api-intermediates/2-benzyl-1-tert-butyl-2s-5-oxopyrrolidine-12-dicarboxylate/
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Pyr-Obzl
https://apicule.com/api-intermediates/2-benzyl-1-tert-butyl-2s-5-oxopyrrolidine-12-dicarboxylate/
https://www.chembk.com/en/chem/Boc-PyroglutaMic%20acid.%20Benzyl%20ester
https://wap.guidechem.com/encyclopedia/boc-l-pyroglutamic-acid-benzyl-dic615264.html
https://www.cphi-online.com/product/boc-l-pyroglutamic-acid-benzyl-ester/
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://apicule.com/api-intermediates/2-benzyl-1-tert-butyl-2s-5-oxopyrrolidine-12-dicarboxylate/
https://www.flammagroup.com/boc-l-pyroglutamic-acid-benzyl-ester/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB11505325.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://apicule.com/api-intermediates/2-benzyl-1-tert-butyl-2s-5-oxopyrrolidine-12-dicarboxylate/
https://www.chembk.com/en/chem/Boc-PyroglutaMic%20acid.%20Benzyl%20ester
https://wap.guidechem.com/encyclopedia/boc-l-pyroglutamic-acid-benzyl-dic615264.html
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://pubchem.ncbi.nlm.nih.gov/compound/Boc-Pyr-Obzl
https://wap.guidechem.com/encyclopedia/boc-l-pyroglutamic-acid-benzyl-dic615264.html
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://www.chembk.com/en/chem/Boc-PyroglutaMic%20acid.%20Benzyl%20ester
https://wap.guidechem.com/encyclopedia/boc-l-pyroglutamic-acid-benzyl-dic615264.html
https://www.nbinno.com/article/pharmaceutical-intermediates/properties-applications-boc-l-pyroglutamic-acid-benzyl-ester-tm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15418
https://www.chembk.com/en/chem/Boc-PyroglutaMic%20acid.%20Benzyl%20ester
https://wap.guidechem.com/encyclopedia/boc-l-pyroglutamic-acid-benzyl-dic615264.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/15418
https://www.lookchem.com/404.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2375630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Principle of Orthogonal Protection: The Boc/Bzl
Strategy
The primary utility of Boc-Pyr-Obzl stems from its role in the "quasi-orthogonal" Boc/Bzl

protection strategy, a cornerstone of modern peptide synthesis.[11] In this context,

"orthogonality" refers to the ability to remove one class of protecting group under specific

conditions without affecting another.[11]

The Boc Group (Temporary Protection): The tert-butoxycarbonyl group is a temporary

protecting group for the α-amino function. Its key feature is its lability to moderate acids, such

as 50% trifluoroacetic acid (TFA) in dichloromethane (DCM).[11][12] This allows for its

selective removal at each cycle of peptide chain elongation.

The Benzyl Group (Permanent Protection): Benzyl-type protecting groups (like the benzyl

ester, OBzl) are used for "permanent" side-chain protection. They are stable to the mildly

acidic conditions used for Boc deprotection.[11] Their removal requires much stronger acids,

such as anhydrous hydrogen fluoride (HF), typically employed at the final stage to cleave the

completed peptide from its solid support.[11][13]

This differential acid lability allows for a controlled, stepwise assembly of peptide chains,

making Boc-protected amino acids like Boc-Pyr-Obzl invaluable reagents.[11][13]

Synthesis Protocol and Mechanistic Considerations
The synthesis of Boc-L-Pyroglutamic acid benzyl ester is typically achieved by introducing the

Boc group onto the pre-formed benzyl ester of L-pyroglutamic acid.[1]

Synthesis Workflow Diagram
The following diagram outlines the key steps in a typical laboratory-scale synthesis.
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Step 1: Reaction Setup

Step 2: Reaction Progression

Step 3: Work-up & Extraction

Step 4: Purification & Isolation

Dissolve Benzyl (S)-5-oxopyrrolidine-2-carboxylate
in Dichloromethane (DCM)

Add Di-tert-butyl dicarbonate (Boc)₂O
and DMAP (catalyst)

At 0°C

Warm to Room Temperature
Stir for ~2 hours

Dilute with additional DCM

Wash with 1N HCl (aq)
(Removes DMAP, unreacted base)

Wash with NaHCO₃ (aq)
(Removes acidic impurities)

Wash with Brine
(Removes residual water)

Dry organic phase over Na₂SO₄

Concentrate under reduced pressure

Purify by Silica Gel
Column Chromatography

Isolate pure product:
Boc-L-Pyroglutamic acid benzyl ester

Click to download full resolution via product page

Caption: High-level workflow for the synthesis of Boc-L-Pyroglutamic acid benzyl ester.
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Detailed Experimental Protocol
This protocol is adapted from established chemical synthesis procedures.[1][8]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve benzyl

(S)-5-oxopyrrolidine-2-carboxylate (1 equivalent) in anhydrous dichloromethane (DCM). Cool

the solution to 0°C using an ice bath.

Reagent Addition: To the cooled solution, add 4-Dimethylaminopyridine (DMAP) (0.1

equivalents) as a catalyst, followed by the slow addition of di-tert-butyl dicarbonate ((Boc)₂O)

(1.1 equivalents).

Causality Insight: DMAP is a highly effective acylation catalyst. It functions by forming a

more reactive N-acylpyridinium intermediate with (Boc)₂O, which is then readily attacked

by the nitrogen of the pyroglutamate ring.

Reaction: Allow the reaction mixture to slowly warm to room temperature and continue

stirring for approximately 2 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up: Upon completion, dilute the reaction mixture with additional DCM. Transfer the

solution to a separatory funnel.

Aqueous Washes:

Wash sequentially with 1N aqueous hydrochloric acid (HCl). This step protonates and

removes the basic catalyst (DMAP) and any other basic impurities into the aqueous layer.

Next, wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) to

neutralize any remaining acid and remove acidic byproducts.

Finally, wash with a saturated aqueous sodium chloride solution (brine) to reduce the

solubility of organic material in the aqueous phase and aid in layer separation.

Drying and Concentration: Dry the isolated organic phase over anhydrous sodium sulfate

(Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude

product.
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Purification: Purify the crude residue by silica gel column chromatography to afford the target

product as a white solid.[8]

Applications in Pharmaceutical Synthesis
Boc-L-Pyroglutamic acid benzyl ester is not an end-product but a high-value intermediate. Its

structure is incorporated into more complex active pharmaceutical ingredients (APIs).

β-Lactamase Inhibitors: The compound is a documented key intermediate in the synthesis of

Avibactam and Relebactam.[2][8] These are non-β-lactam β-lactamase inhibitors used in

combination with antibiotics to combat resistant bacterial infections.[8]

Peptide Synthesis: It serves as a protected building block for introducing the pyroglutamic

acid moiety into a peptide sequence using Boc-chemistry solid-phase peptide synthesis

(SPPS).[5][12]

Application Workflow: A Single SPPS Coupling Cycle
The diagram below illustrates a generalized cycle of solid-phase peptide synthesis where a

resin-bound peptide is elongated by one residue using a Boc-protected amino acid like Boc-

Pyr-Obzl.
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Step 1: Coupling

Step 2: Deprotection

Step 3: Neutralization

Peptide-Resin
(Free N-terminus)

Add activated Boc-AA-OH
(e.g., Boc-Pyr-Obzl)

+ Coupling Agent (e.g., DCC/HOBt)

Boc-AA-Peptide-Resin

Formation of
new peptide bond

Wash, then add
50% TFA in DCM

Peptide-Resin
(N-terminus is now longer by one residue)

Cleavage of
Boc group

Wash, then add Base
(e.g., 10% DIEA in DCM)

Peptide-Resin
(Free N-terminus, ready for next cycle)

Next Cycle

Click to download full resolution via product page

Caption: A typical Boc-SPPS cycle for peptide chain elongation.
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Safety and Handling
Proper handling is essential for laboratory safety and maintaining reagent integrity.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety goggles,

and a lab coat.[4]

Handling: Avoid inhalation of dust and contact with skin and eyes.[4] Use in a well-ventilated

area or a chemical fume hood. May cause irritation to the skin, eyes, and respiratory system.

Storage: Store in a tightly sealed container in a cool, dry place. Recommended storage

temperature is between 2-8°C.[9]

First Aid: In case of accidental contact with eyes or skin, rinse immediately with plenty of

water and seek medical advice. If ingested, seek immediate medical attention.[4]

Conclusion
2-O-benzyl 1-O-tert-butyl (2S)-5-oxopyrrolidine-1,2-dicarboxylate is a sophisticated and highly

versatile chemical intermediate. Its value lies in the strategic placement of two orthogonal

protecting groups, Boc and benzyl, which grant chemists precise control over synthetic

pathways. A thorough understanding of its properties, the mechanisms governing its reactions,

and adherence to established protocols are critical for leveraging its full potential in the

synthesis of complex peptides and life-saving pharmaceuticals.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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